Cas no 80066-02-0 (2H-1-Benzopyran-3-carboxamide,N-4-pyridinyl-)

• Product name: 2H-1-Benzopyran-3-carboxamide,N-4-pyridinyl-
• CAS No: 80066-02-0
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 725259
• PubChem ID: 54476

2H-1-Benzopyran-3-carboxamide,N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide,N-4-pyridinyl-
• N-pyridin-4-yl-2H-chromene-3-carboxamide
• 224
• Compound 69
• AKOS034274674
• 80066-02-0
• 2H-1-BENZOPYRAN-3-CARBOXAMIDE, N-4-PYRIDINYL-
• N-(delta(3)-chromene-3-carbonyl)-4-iminopyridine
• Z395074798
• DTXSID70230059
• Compound 69-224
• N-4-Pyridinyl-2H-1-benzopyran-3-carboxamide
• N-(delta(sup 3)-Chromene-3-carbonyl)-4-iminopyridine

• Inchi： InChI=1S/C15H12N2O2/c18-15(17-13-5-7-16-8-6-13)12-9-11-3-1-2-4-14(11)19-10-12/h1-9H,10H2,(H,16,17,18)
• InChI Key： DHKCIMACICQGHB-UHFFFAOYSA-N
• SMILES： C1C(=CC2=CC=CC=C2O1)C(=O)NC3=CC=NC=C3

Computed Properties

• Exact Mass: 252.09
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 51.2A^2
• Surface Charge: 0
• XLogP3: 1.7

Experimental Properties

• Density: 1.324
• Boiling Point: 512.1°C at 760 mmHg
• Flash Point: 263.5°C
• Refractive Index: 1.674
• PSA: 54.45000
• LogP: 1.91800